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Cat. No.: B1584510 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Carbon tetraiodide (CI₄), a crystalline, bright red solid, serves as a versatile reagent in organic

synthesis. While well-known for its role in ionic reactions such as the Appel reaction for

converting alcohols to alkyl iodides and the synthesis of gem-diiodoalkenes, its application in

radical chemistry is a powerful yet sometimes overlooked tool.[1][2] The relatively weak carbon-

iodine bond in CI₄ allows for its homolytic cleavage under thermal or photochemical conditions,

generating the reactive triiodomethyl radical (•CI₃) and an iodine radical (I•). This property

makes carbon tetraiodide a useful initiator and participant in various radical-mediated

transformations, including polymerizations and atom transfer radical additions (ATRA). These

reactions offer alternative pathways for C-C and C-heteroatom bond formation, often with

unique selectivity compared to ionic counterparts.

This document provides detailed application notes and experimental protocols for the use of

carbon tetraiodide in radical reactions, focusing on its role as a radical initiator and in ATRA

reactions.

Properties of Carbon Tetraiodide
A summary of the key physical and chemical properties of carbon tetraiodide is presented in

Table 1.
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Table 1: Physical and Chemical Properties of Carbon Tetraiodide[2]

Property Value

Molecular Formula CI₄

Molar Mass 519.63 g/mol

Appearance Red to dark violet crystals

Density 4.32 g/cm³

Melting Point 171 °C (decomposes)

Solubility
Insoluble in water; soluble in nonpolar organic

solvents.

Stability

Thermally and photochemically unstable.

Decomposes to tetraiodoethylene (C₂I₄) and

iodine.

Radical Generation from Carbon Tetraiodide
The utility of carbon tetraiodide in radical reactions stems from the facile homolytic cleavage

of the C-I bond. This can be initiated either thermally or, more commonly, photochemically. The

process generates a triiodomethyl radical and an iodine atom, which can then propagate a

radical chain reaction.

Initiation

CI₄

•CI₃ + I•

Homolytic Cleavage

hν (light) or Δ (heat)
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Click to download full resolution via product page

Caption: Homolytic cleavage of carbon tetraiodide.

Applications in Radical Reactions
Atom Transfer Radical Addition (ATRA) to Alkenes
Atom Transfer Radical Addition (ATRA) is a powerful method for the simultaneous formation of

a carbon-carbon and a carbon-halogen bond across a double bond. Carbon tetraiodide is an

effective reagent for iodo-triiodomethylation of alkenes. The reaction is typically initiated

photochemically.

Reaction Scheme:

R-CH=CH₂

R-CHI-CH₂CI₃

+ CI₄

CI₄

hν

Click to download full resolution via product page

Caption: General scheme for ATRA of CI₄ to an alkene.

Mechanism:

The reaction proceeds via a radical chain mechanism.
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ATRA Mechanism

Initiation CI₄ •CI₃ + I•
hν

Propagation R-CH=CH₂
+ •CI₃

R-CH(•)-CH₂CI₃ CI₄
+ CI₄

R-CHI-CH₂CI₃ •CI₃
+ •CI₃

n (CH₂=CHR)

I-(CH₂-CHR)n-CI₃

+ CI₄

CI₄

hν

 

Radical Polymerization Workflow

Start

Initiation:
CI₄ + hν → •CI₃ + I•

Propagation:
•CI₃ + M → •M-CI₃

•M-CI₃ + (n-1)M → •(M)n-CI₃

Termination:
Combination or

Disproportionation

Polymer Product

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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